Cas no 552330-65-1 (3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]-)
552330-65-1 structure
Product Name:3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]-
CAS No:552330-65-1
MF:C12H10ClN3
MW:231.680901050568
CID:3298077
PubChem ID:22607691
Update Time:2025-04-21
3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]- Chemical and Physical Properties
Names and Identifiers
-
- 3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]-
- 6-chloro-5-[(E)-2-pyridin-4-ylvinyl]pyridin-3-amine
- DB-197172
- SCHEMBL6849833
- 6-Chloro-5-[(1e)-2-(4-pyridinyl)ethenyl]-3-pyridinamine
- ACTBRPDWXDFJDI-OWOJBTEDSA-N
- 552330-65-1
-
- Inchi: 1S/C12H10ClN3/c13-12-10(7-11(14)8-16-12)2-1-9-3-5-15-6-4-9/h1-8H,14H2/b2-1+
- InChI Key: ACTBRPDWXDFJDI-OWOJBTEDSA-N
- SMILES: ClC1C(=CC(=CN=1)N)/C=C/C1C=CN=CC=1
Computed Properties
- Exact Mass: 231.0563250Da
- Monoisotopic Mass: 231.0563250Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.8Ų
3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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